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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B570054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(DHQD)2PHAL, also known as Hydroquinidine 1,4-phthalazinediyl diether, is a chiral ligand

widely employed in asymmetric synthesis, most notably in the Sharpless asymmetric

dihydroxylation reaction. Its ability to induce high enantioselectivity makes it a valuable tool in

the synthesis of complex chiral molecules, particularly in the pharmaceutical industry. This

guide provides an in-depth overview of the safety and handling guidelines for (DHQD)2PHAL,

tailored for laboratory and research and development environments.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of (DHQD)2PHAL is fundamental

to its safe handling. Key properties are summarized in the table below.
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Property Value Reference

Chemical Name
Hydroquinidine 1,4-

phthalazinediyl diether
--INVALID-LINK--

Synonyms
(DHQD)2PHAL, 1,4-Bis(9-O-

dihydroquinidinyl)phthalazine
--INVALID-LINK--

CAS Number 140853-10-7 --INVALID-LINK--

Molecular Formula C₄₈H₅₄N₆O₄ --INVALID-LINK--

Molecular Weight 778.98 g/mol --INVALID-LINK--

Appearance White to off-white powder --INVALID-LINK--

Melting Point 160 °C (decomposition) --INVALID-LINK--

Solubility Soluble in methanol. --INVALID-LINK--

Storage Temperature
2-8 °C, protect from light and

moisture.
--INVALID-LINK--

Safety and Hazard Information
While specific toxicity data for (DHQD)2PHAL is limited, information on related cinchona

alkaloids and hydroquinidine provides valuable insight into its potential hazards.

Toxicological Data
No specific LD50 data for (DHQD)2PHAL is readily available. However, data for related

compounds suggests that it should be handled with care.
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Compound Route Species Dose Reference

Cinchonine Intraperitoneal Rat
152 mg/kg

(LD50)
--INVALID-LINK--

Hydroquinidine Oral -
Harmful if

swallowed
--INVALID-LINK--

Hydroquinidine Dermal -
Harmful in

contact with skin
--INVALID-LINK--

Hydroquinidine Inhalation -
Harmful if

inhaled
--INVALID-LINK--

General Hazards of Cinchona Alkaloids: Ingestion of large quantities of cinchona alkaloids can

lead to a condition known as "cinchonism," with symptoms including tinnitus, headache,

nausea, and visual disturbances[1].

GHS Hazard Statements
Based on data for hydroquinidine, the following GHS hazard statements are relevant[2]:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling (DHQD)2PHAL:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.
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Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator with a

particulate filter.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of (DHQD)2PHAL
and ensure a safe laboratory environment.

Handling:

Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Minimize dust generation.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place at 2-8 °C.

Protect from light and moisture.

Experimental Protocols
(DHQD)2PHAL is a key component of AD-mix-β, a commercially available reagent mixture for

the Sharpless asymmetric dihydroxylation. The following is a general experimental protocol.

Sharpless Asymmetric Dihydroxylation of an Alkene
This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Alkene (1.0 mmol)
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AD-mix-β (1.4 g per 1.0 mmol of alkene)

tert-Butanol (5 mL)

Water (5 mL)

Sodium sulfite (1.5 g)

Ethyl acetate

Magnesium sulfate (anhydrous)

Procedure:

In a round-bottom flask, dissolve the alkene (1.0 mmol) in a 1:1 mixture of tert-butanol and

water (10 mL total).

Cool the reaction mixture to 0 °C in an ice bath.

Add AD-mix-β (1.4 g) to the stirred solution.

Stir the reaction mixture vigorously at 0 °C. The reaction progress should be monitored by

thin-layer chromatography (TLC).

Upon completion of the reaction (typically 6-24 hours), quench the reaction by adding solid

sodium sulfite (1.5 g).

Allow the mixture to warm to room temperature and stir for 30-60 minutes.

Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain

the crude diol.

Purify the crude product by flash column chromatography on silica gel.
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the catalytic cycle of the Sharpless asymmetric

dihydroxylation and a general experimental workflow.

Catalytic Cycle

OsO₄-Ligand Complex

[3+2] Cycloaddition
Intermediate

+ Alkene

Alkene

Os(VI) Glycolate Ester
Diol ProductHydrolysis

Reduced Os(VI) Species

+ Oxidant

Stoichiometric Oxidant
(e.g., K₃[Fe(CN)₆])

Click to download full resolution via product page

Sharpless Asymmetric Dihydroxylation Catalytic Cycle.
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Start

Reaction Setup:
Alkene, t-BuOH/H₂O, 0 °C

Add AD-mix-β

Vigorous Stirring at 0 °C
(Monitor by TLC)

Quench with Na₂SO₃

Aqueous Workup:
Extraction with Ethyl Acetate

Purification:
Flash Chromatography

End: Pure Diol

Click to download full resolution via product page

General Experimental Workflow for Sharpless AD.

Waste Disposal
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The primary hazard in waste generated from Sharpless asymmetric dihydroxylation reactions is

the presence of osmium tetroxide, which is highly toxic and volatile. Proper quenching and

disposal procedures are mandatory.

Quenching of Osmium Tetroxide
Before disposal, any residual osmium tetroxide in the reaction mixture or on contaminated

labware must be neutralized.

For Reaction Mixtures: Add a saturated aqueous solution of sodium sulfite (Na₂SO₃) or

sodium bisulfite (NaHSO₃) to the reaction mixture and stir vigorously. The disappearance of

the dark color indicates the reduction of osmium species[3].

For Contaminated Glassware and Surfaces: Rinse with corn oil. The oil will turn black upon

reaction with osmium tetroxide, indicating its neutralization[4][5][6][7][8]. Alternatively,

surfaces can be wiped with a solution of sodium sulfite or sodium bisulfite[9].

Disposal of Waste
Aqueous Waste: After quenching, the aqueous waste containing the reduced osmium

species should be collected in a designated hazardous waste container.

Solid Waste: (DHQD)2PHAL solid waste and any contaminated materials (e.g., silica gel,

filter paper) should be collected in a separate, clearly labeled hazardous waste container.

Contaminated Labware: Disposable items contaminated with osmium tetroxide should be

quenched with corn oil or a sulfite solution and then placed in a designated hazardous waste

container[4][5][6][7].

Always consult and follow your institution's specific hazardous waste disposal guidelines.

Conclusion
(DHQD)2PHAL is a powerful and widely used ligand in asymmetric synthesis. While it presents

moderate handling hazards, the primary safety concerns arise from its use in conjunction with

highly toxic reagents like osmium tetroxide. By adhering to the guidelines outlined in this

technical guide, researchers can safely and effectively utilize (DHQD)2PHAL in their synthetic
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endeavors. A thorough understanding of the reaction, proper handling techniques, and diligent

waste management are paramount for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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